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Compound of Interest

Compound Name: Monna

Cat. No.: B560329

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

MONNA (N-((4-methoxy)-2-naphthyl)-5-nitroanthranilic acid) is a potent and selective inhibitor
of the TMEM16A (ANO1) calcium-activated chloride channel (CaCC).[1][2][3] ANOL1 is
implicated in various physiological processes, including smooth muscle contraction, epithelial
secretion, and neuronal excitation.[1][4][5][6] Its dysregulation has been linked to several
diseases, making it a significant target for drug discovery. Accurate and reproducible in vitro
experimental results rely on the correct preparation and application of inhibitor stock solutions.
This document provides a detailed protocol for the preparation of a MONNA stock solution for
use in a variety of in vitro assays.

Mechanism of Action

MONNA selectively blocks the ion conductance of the TMEM16A/ANO1 channel. The inhibition
of this channel disrupts the normal flow of chloride ions across the cell membrane in response
to increased intracellular calcium, thereby affecting downstream signaling pathways. Notably,
ANO1 has been shown to modulate the NF-kB and ERK signaling pathways, which are crucial
in cellular processes such as inflammation, proliferation, and survival.[4][5][7] The inhibitory
effect of MONNA allows for the investigation of the physiological and pathological roles of the
ANO1 channel.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b560329?utm_src=pdf-interest
https://www.benchchem.com/product/b560329?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.0911935106
https://pubs.acs.org/doi/10.1021/acsomega.5c06703
https://www.researchgate.net/publication/308956341_Inhibition_of_calcium-activated_chloride_channel_ANO1_suppresses_proliferation_and_induces_apoptosis_of_epithelium_originated_cancer_cells
https://www.pnas.org/doi/10.1073/pnas.0911935106
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674831/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2020.590262/pdf
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2020.590262/full
https://www.benchchem.com/product/b560329?utm_src=pdf-body
https://www.benchchem.com/product/b560329?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7674831/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2020.590262/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8463915/
https://www.benchchem.com/product/b560329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for MONNA are summarized in
the table below.

Property Value Source(s)
Molecular Weight 338.31 g/mol [4]

CAS Number 1572936-83-4 [7]

ICso for xANO1 0.08 uM [1][2]
Solubility in DMSO > 20 mg/mL [4]
Solubility in DMF 30 mg/mL [61[7]
Storage Temperature 2-8°C (solid) [4]

Stock Solution Storage -20°C or -80°C [6]

Experimental Protocols
Preparation of a 10 mM MONNA Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MONNA in dimethyl
sulfoxide (DMSO). This concentration is suitable for subsequent dilution to a wide range of
working concentrations for various in vitro experiments.

Materials:

MONNA powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer
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» Pipettes and sterile filter tips
Procedure:

o Equilibrate Reagents: Allow the MONNA powder and anhydrous DMSO to come to room
temperature before use. This prevents condensation from forming on the compound and in
the solvent.

e Weighing MONNA: Accurately weigh out a precise amount of MONNA powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.38 mg of MONNA (Molecular Weight = 338.31 g/mol ). Calculation: (10 mmol/L) * (1
L/1000 mL) * (1 mL) * (338.31 g/mol ) * (1000 mg/g) = 3.38 mg

» Dissolution: Add the weighed MONNA powder to a sterile microcentrifuge tube. Using a
calibrated pipette, add the calculated volume of anhydrous DMSO to the tube. In this
example, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the MONNA is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming in a
37°C water bath can aid dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes or cryovials.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
When stored properly, the stock solution is stable for several months.

Note on Final DMSO Concentration: When preparing working solutions for cell-based assays, it
is crucial to dilute the MONNA stock solution sufficiently to ensure the final concentration of
DMSO in the cell culture medium is non-toxic, typically below 0.1-0.5%.

Visualizations
Signaling Pathway of MONNA Action

The following diagram illustrates the mechanism of action of MONNA, highlighting its inhibitory
effect on the TMEM16A (ANO1) channel and the subsequent impact on downstream signaling
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pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pnas.org [pnas.org]
e 2. pubs.acs.org [pubs.acs.org]
o 3. researchgate.net [researchgate.net]

e 4. Calcium-Activated Chloride Channel ANO1/TMEM16A: Regulation of Expression and
Signaling - PMC [pmc.ncbi.nim.nih.gov]

» 5. frontiersin.org [frontiersin.org]

e 6. Frontiers | Calcium-Activated Chloride Channel ANO1/TMEM16A: Regulation of
Expression and Signaling [frontiersin.org]

e 7. The diverse roles of TMEM16A Ca2+-activated Cl- channels in inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Preparation of MONNA Stock Solution for In Vitro
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560329#preparation-of-monna-stock-solution-for-in-
vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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